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Compound of Interest

[4-(1H-pyrazol-1-
Compound Name:
yl)phenyllmethanol

Cat. No.: B141066

The following guide provides detailed procedures for the safe and compliant disposal of [4-(1H-
pyrazol-1-yl)phenyllmethanol, a compound used in laboratory research. Adherence to these
protocols is essential for the safety of laboratory personnel and the protection of the
environment. This substance is classified as hazardous and must be managed as chemical
waste.[1]

Hazard Profile and Safety Precautions

[4-(1H-Pyrazol-1-yl)phenyllmethanol is considered hazardous under the 2012 OSHA Hazard
Communication Standard.[1] It is crucial to handle this chemical with appropriate safety
measures in a laboratory setting.

Key Hazards:

o Causes skin irritation (Category 2).[1]

o Causes serious eye irritation (Category 2).[1]

e May cause respiratory irritation (Category 3).[1][2]
Personal Protective Equipment (PPE) and Handling:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
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EN166.[1]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

» General Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not
eat, drink, or smoke when using this product.[3][4] Handle in a well-ventilated area,
preferably a chemical fume hood, and avoid dust formation.[1]

Quantitative Hazard Data Summary

Hazard Classification Category GHS Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2 2]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation[1][2]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation[1][2]

Step-by-Step Disposal Protocol

Under no circumstances should [4-(1H-pyrazol-1-yl)phenyllmethanol or its containers be
disposed of in regular trash or poured down the drain.[1][5][6] The standard and required
method of disposal is through a licensed professional waste disposal company.[6]

Experimental Protocol: Waste Segregation and
Collection

Objective: To safely collect and segregate waste containing [4-(1H-pyrazol-1-
yl)phenyl]lmethanol for professional disposal.

Materials:

o Appropriate Personal Protective Equipment (PPE)
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o Designated, compatible, and clearly labeled hazardous waste containers (plastic is often
preferred)[7]

e Chemical fume hood
Procedure:
e Solid Waste Collection:

o Place all unused or contaminated solid [4-(1H-pyrazol-1-yl)phenyllmethanol into a
designated solid chemical waste container.[8]

o Include any materials grossly contaminated with the compound, such as weighing papers,
contaminated gloves, and absorbent pads, in the same container.[8]

o Ensure the container is kept closed except when adding waste.[7][9]
» Liquid Waste Collection (for solutions containing the compound):

o Collect all solutions containing [4-(1H-pyrazol-1-yl)phenyllmethanol in a designated
liquid chemical waste container.

o Do not mix with incompatible waste streams. For instance, segregate halogenated and
non-halogenated solvent waste if required by your institution.[10]

o The container must be securely capped during storage.[9]
o Empty Container Disposal:

o Empty containers that held [4-(1H-pyrazol-1-yl)phenylJmethanol must be managed as
hazardous waste unless triple-rinsed.[11]

o The rinsate from the triple-rinse process must be collected and disposed of as hazardous
liquid waste.[10]

o Once properly decontaminated, deface the original labels and dispose of the container as
regular trash, if permitted by your institution's guidelines.[11]
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Waste Storage and Disposal

e Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "[4-(1H-pyrazol-1-yl)phenyllmethanol,” and any other components in the
waste stream.[12] The date when waste was first added must also be included.[10]

e Storage:

o Store sealed waste containers in a designated and well-ventilated Satellite Accumulation
Area (SAA) at or near the point of generation.[7][9]

o The storage area should be cool, dry, and away from incompatible materials.[1][13]
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a pickup.[7][13]

o Follow their specific procedures for waste pickup, which typically involves submitting a
detailed inventory of the waste.[13]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of [4-(1H-pyrazol-
1-yl)phenyllmethanol.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b141066?utm_src=pdf-body
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_4_4_5_cyclopentyl_1H_pyrazol_3_yl_imino_1_4_dihydropyrimidin_2_yl_amino_phenyl_3_3_trifluoromethyl_phenyl_urea_A_Guide_for_Laboratory_Professionals.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.fishersci.com/store/msds?partNumber=CC18409DA&productDescription=Y4-%281H-PYRAZOL-1-YL%29PHEN+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Methylpiperidino_Pyrazole_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Methylpiperidino_Pyrazole_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Methylpiperidino_Pyrazole_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/product/b141066?utm_src=pdf-body
https://www.benchchem.com/product/b141066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for [4-(1H-pyrazol-1-yl)phenyllmethanol
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Caption: Disposal workflow for [4-(1H-pyrazol-1-yl)phenyl]lmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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